WB-308
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
WB-308 is a inhibitor of the epidermal growth factor receptor (EGFR). It acts by decreasing NSCLC cell proliferation and colony formation and causing G2/M arrest and apoptosis.
Scientific Research Applications
Inhibition of NSCLC Growth
WB-308 has been identified as a novel inhibitor of the epidermal growth factor receptor (EGFR), a therapeutic target in non-small cell lung cancer (NSCLC). Studies have demonstrated that WB-308 can decrease NSCLC cell proliferation and colony formation by inducing G2/M arrest and apoptosis. Additionally, WB-308 has shown effectiveness in inhibiting tumor growth in animal models and has been found to impair the phosphorylation of EGFR, AKT, and ERK1/2 proteins. Notably, WB-308 exhibits less cytotoxicity compared to Gefitinib, suggesting its potential as a novel EGFR-TKI substitute in clinical therapy for NSCLC (Li et al., 2015).
Applications in Solar Astronomy
NASA’s WB-57 High Altitude Research Program provides a deployable, mobile, and stratospheric platform for scientific research, particularly valuable for solar astronomy. This platform's capability to follow the Moon’s shadow and get above most atmospheric air masses enables precise coronal observations during total solar eclipses. The 2017 August 21 eclipse served as a pathfinding mission, utilizing the existing high-speed visible-light and near/midwave infrared imaging suite mounted in the WB-57 nose cone. This mission demonstrated the benefits and technical limitations of this platform for solar and other astronomical observations, providing a foundation for future research and the development of solar astronomy and general astronomical observation techniques (Caspi et al., 2020).
properties
CAS RN |
1373764-87-4 |
---|---|
Product Name |
WB-308 |
Molecular Formula |
C19H17FN2O |
Molecular Weight |
308.35 |
IUPAC Name |
1-(6-Fluoro-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indol-2-yl)-2-phenyl-ethanone |
InChI |
InChI=1S/C19H17FN2O/c20-14-6-7-17-16(11-14)15-8-9-22(12-18(15)21-17)19(23)10-13-4-2-1-3-5-13/h1-7,11,21H,8-10,12H2 |
InChI Key |
HLKIUOZYYGXOOR-UHFFFAOYSA-N |
SMILES |
FC1=CC2=C(NC3=C2CCN(C(CC4=CC=CC=C4)=O)C3)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
WB-308; WB 308; WB308; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.